2-{3-[5-(4-Ethoxyphenyl)-1,2,4-oxadiazol-3-yl]phenoxy}-1-(pyrrolidin-1-yl)ethanone

• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol
• IUPAC Name: 2-[3-[5-(4-ethoxyphenyl)-1,2,4-oxadiazol-3-yl]phenoxy]-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C22H23N3O4/c1-2-27-18-10-8-16(9-11-18)22-23-21(24-29-22)17-6-5-7-19(14-17)28-15-20(26)25-12-3-4-13-25/h5-11,14H,2-4,12-13,15H2,1H3
• InChI Key: LDXNWKDRPIOEAY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC(=NO2)C3=CC(=CC=C3)OCC(=O)N4CCCC4

Description

2-{3-[5-(4-Ethoxyphenyl)-1,2,4-oxadiazol-3-yl]phenoxy}-1-(pyrrolidin-1-yl)ethanone is a complex organic compound that features a combination of oxadiazole, phenoxy, and pyrrolidinyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{3-[5-(4-Ethoxyphenyl)-1,2,4-oxadiazol-3-yl]phenoxy}-1-(pyrrolidin-1-yl)ethanone typically involves multiple steps, starting with the preparation of the oxadiazole ring. The oxadiazole ring can be synthesized through the cyclization of appropriate hydrazides with carboxylic acids or their derivatives under dehydrating conditions. The phenoxy group is then introduced through nucleophilic substitution reactions, and the final step involves the attachment of the pyrrolidinyl group via amide bond formation .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for the cyclization step and high-throughput screening for the optimization of reaction conditions.

Chemical Reactions Analysis

Types of Reactions

2-{3-[5-(4-Ethoxyphenyl)-1,2,4-oxadiazol-3-yl]phenoxy}-1-(pyrrolidin-1-yl)ethanone can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different biological activities.

Substitution: Nucleophilic and electrophilic substitution reactions can be employed to introduce new substituents onto the phenoxy or oxadiazole rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce various alkyl or aryl groups.

Scientific Research Applications

2-{3-[5-(4-Ethoxyphenyl)-1,2,4-oxadiazol-3-yl]phenoxy}-1-(pyrrolidin-1-yl)ethanone has several scientific research applications:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may exhibit biological activities such as antimicrobial or anticancer properties, making it a candidate for drug development.

Medicine: Potential therapeutic applications could include the treatment of bacterial infections or cancer.

Industry: The compound could be used in the development of new materials with specific properties, such as enhanced thermal stability or conductivity.

Mechanism of Action

The mechanism of action of 2-{3-[5-(4-Ethoxyphenyl)-1,2,4-oxadiazol-3-yl]phenoxy}-1-(pyrrolidin-1-yl)ethanone likely involves interactions with specific molecular targets, such as enzymes or receptors. The oxadiazole ring may play a crucial role in binding to these targets, while the phenoxy and pyrrolidinyl groups could modulate the compound’s overall activity and selectivity .

Comparison with Similar Compounds

Similar Compounds

• 2-{[4-(4-Ethoxyphenyl)-5-(3-Pyridinyl)-4H-1,2,4-Triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide
• 2-{[4-(4-Ethoxyphenyl)-5-(3-Pyridinyl)-4H-1,2,4-Triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide

Uniqueness

Compared to similar compounds, 2-{3-[5-(4-Ethoxyphenyl)-1,2,4-oxadiazol-3-yl]phenoxy}-1-(pyrrolidin-1-yl)ethanone is unique due to the presence of the oxadiazole ring, which can confer distinct biological activities and chemical properties. The combination of the phenoxy and pyrrolidinyl groups further enhances its potential for diverse applications .